Cas no 393-56-6 (Benzenamine, 2-fluoro-N,N-dimethyl-)

Benzenamine, 2-fluoro-N,N-dimethyl- Properties

Names and Identifiers

• Benzenamine, 2-fluoro-N,N-dimethyl-
• N,N-DIMETHYL-2-FLUOROANILINE
• AKOS006228978
• MFCD01862018
• BS-50240
• 2-fluoro-N,N-dimethylaniline
• CS-0151310
• A856656
• SCHEMBL3835199
• 393-56-6
• 2-fluoro-N,N-dimethylbenzenamine
• 2-fluoro-N,N-Dimethyl aniline
• DB-361207
• N,N-Dimethyl-2-fluoroaniline
• +Expand

• MDL： MFCD01862018
• InChIKey： DUMMWWNKDSKGRZ-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H10FN/c1-10(2)8-6-4-3-5-7(8)9/h3-6H,1-2H3
• SMILES： CN(C)C1=CC=CC=C1F

Computed Properties

• Exact Mass: 139.0798
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 1
• Monoisotopic Mass: 139.079727485g/mol
• Heavy Atom Count: 10
• Complexity: 103
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.1
• Topological Polar Surface Area: 3.2Ų

Experimental Properties

• PSA: 3.24
• Refractive Index: 1.5172 (589.3 nm 20 ºC)
• Boiling Point: 66-67 ºC (13 Torr)
• Flash Point: 54.6±22.6 ºC,
• Solubility: Very slightly soluble (0.36 g/l) (25 º C),
• Density: 1.057±0.06 g/cm3 (20 ºC 760 Torr),